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Compound of Interest |

4-(Chloromethyl)morpholine
Compound Name:
hydrochloride
CAS No.: 1821522-53-5
Cat. No.: B3380113
. J

This guide provides an in-depth technical overview of 4-(Chloromethyl)morpholine
hydrochloride, a versatile reagent in synthetic organic chemistry. It is intended for
researchers, scientists, and professionals in drug development who are looking to leverage the
unique properties of this compound in their work. We will delve into its chemical identity,
properties, synthesis, applications, and safety protocols, providing practical insights grounded
in established scientific principles.

Section 1: Chemical Identity and Physicochemical

Properties

4-(Chloromethyl)morpholine hydrochloride is the hydrochloride salt of 4-
(chloromethyl)morpholine. The hydrochloride form enhances the compound's stability and
simplifies handling, making it a more practical choice for laboratory use compared to its free
base.

CAS Number: The definitive identifier for this compound is its Chemical Abstracts Service
(CAS) number. It is crucial to distinguish it from the related compound, 4-(2-
Chloroethyl)morpholine hydrochloride.

e 4-(Chloromethyl)morpholine hydrochloride CAS Number: 1821522-53-5[1]
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e 4-(2-Chloroethyl)morpholine hydrochloride CAS Number: 3647-69-6[2][3][4]

The structural difference, the position of the chloro-substituted carbon relative to the
morpholine nitrogen, fundamentally alters the reactivity and potential applications of these two
molecules. This guide focuses exclusively on the chloromethyl variant.

Table 1: Physicochemical Properties of 4-(Chloromethyl)morpholine Hydrochloride

Property Value Source

Molecular Formula CsH11CI2NO PubChem[1]

Molecular Weight 172.05 g/mol PubChem[1]
4-

IUPAC Name (chloromethyl)morpholine;hydr ~ PubChem[1]
ochloride

_ _ Inferred from hydrochloride salt
Appearance Typically a solid

nature
Solubilit Soluble in water and polar General property of
olubility ] )
organic solvents hydrochloride salts

The presence of the hydrochloride salt makes it a stable, crystalline solid that is easier to weigh
and handle than its oily free-base counterpart.

Section 2: The Core of Reactivity - Synthesis and
Mechanistic Insights

Understanding the synthesis of 4-(chloromethyl)morpholine hydrochloride provides insight
into its reactivity as an alkylating agent. The key feature is the chloromethyl group attached to
the morpholine nitrogen.

The synthesis of the parent compound, 4-(chloromethyl)morpholine, typically involves the
chloromethylation of morpholine. This reaction is a type of Friedel-Crafts alkylation, which
commonly uses formaldehyde and hydrochloric acid.[5] The resulting free base is then treated
with hydrochloric acid to precipitate the stable hydrochloride salt.
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A general, analogous procedure for the synthesis of related chloroalkylamines involves reacting
the corresponding amino alcohol with thionyl chloride. For instance, N-(2-
chloroethyl)morpholine hydrochloride can be synthesized by treating 2-morpholinoethan-1-ol
with thionyl chloride.[4][6] A similar principle would apply to the synthesis of the chloromethyl
variant from the corresponding methanol derivative.

Click to download full resolution via product page

The synthetic utility of 4-(chloromethyl)morpholine hydrochloride stems from its nature as
an effective alkylating agent. The electron-withdrawing effect of the protonated morpholine
nitrogen enhances the electrophilicity of the adjacent chloromethyl carbon. This makes the
carbon atom highly susceptible to nucleophilic attack, facilitating the introduction of the
"morpholinomethyl" moiety into a target molecule. This is a classic SN2 (bimolecular
nucleophilic substitution) reaction. The morpholine ring itself is a privileged structure in
medicinal chemistry, often improving the pharmacokinetic profile of a drug candidate.[7][8]

Click to download full resolution via product page

Section 3: Applications in Drug Discovery and
Development

The morpholine moiety is a common feature in many approved drugs due to its favorable
properties, including metabolic stability and aqueous solubility.[7][9] 4-
(Chloromethyl)morpholine hydrochloride serves as a key building block for introducing this
valuable scaffold.

This reagent is primarily used to introduce a morpholinomethyl group onto a nucleophilic
substrate. This is a common strategy in medicinal chemistry to modify a lead compound to
improve its drug-like properties. The morpholine ring can act as a hydrogen bond acceptor and
its presence can significantly influence the solubility and metabolic stability of a molecule.[8]

Reboxetine is a selective norepinephrine reuptake inhibitor used as an antidepressant.[10][11]
Its structure contains a morpholine ring. While the synthesis of reboxetine itself involves
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different intermediates, the use of reagents like 4-(chloromethyl)morpholine hydrochloride
IS a representative strategy for creating analogues for structure-activity relationship (SAR)
studies.[12] For instance, a researcher could alkylate a phenolic precursor with 4-
(chloromethyl)morpholine hydrochloride to quickly generate a library of compounds for
screening.

Experimental Protocol: General Procedure for N-Alkylation

This protocol is a representative example and should be adapted based on the specific
substrate and reaction scale.

o Reagent Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer,
thermometer, and nitrogen inlet, dissolve the nucleophilic substrate (1.0 eq) and a suitable
non-protic base (e.g., potassium carbonate, 1.5 eq) in a dry aprotic solvent (e.g., DMF or
acetonitrile).

» Addition of Alkylating Agent: To the stirred suspension, add 4-(chloromethyl)morpholine
hydrochloride (1.1 eq) portion-wise at room temperature.

e Reaction: Heat the reaction mixture to 60-80 °C and monitor the progress by thin-layer
chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

e Work-up: Upon completion, cool the reaction to room temperature and quench with water.
Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. Purify the crude product by column
chromatography on silica gel.

Self-Validation: The success of the reaction is confirmed by the disappearance of the starting
material and the appearance of a new, more polar spot on the TLC plate. The final structure
and purity should be confirmed by *H NMR, 13C NMR, and mass spectrometry.

Section 4: Safety, Handling, and Storage

As a reactive alkylating agent, 4-(chloromethyl)morpholine hydrochloride must be handled
with appropriate precautions.
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Table 2: GHS Hazard Information

Hazard Statement Description GHS Code Source

o Harmful in contact
Acute Toxicity, Dermal ) ] H312 PubChem[1]
with skin

, L May cause an allergic
Skin Sensitization ) ) H317 PubChem[1]
skin reaction

Harmful to aquatic life
with long lasting H412 PubChem|[1]

effects

Aquatic Hazard,

Chronic

Note: The related compound, 4-(2-chloroethyl)morpholine hydrochloride, is classified as toxic if
swallowed and causes severe skin burns and eye damage.[3] Similar precautions should be
taken with the chloromethyl variant.

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Use chemical safety goggles or a face shield.

o Skin and Body Protection: Wear a lab coat. For larger quantities, consider an apron and
additional protective clothing.

e Handling: Always handle this compound in a well-ventilated chemical fume hood.[2] Avoid
creating dust. Prevent contact with skin, eyes, and clothing.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep it
away from incompatible materials such as strong oxidizing agents and strong bases.[13]

 In case of skin contact: Immediately wash with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation or a rash occurs.[2]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[2]

[3]

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-_Chloromethyl_morpholine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Chloromethyl_morpholine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Chloromethyl_morpholine-hydrochloride
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103620-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAL05771&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-238725.pdf
https://www.fishersci.com/store/msds?partNumber=AAL05771&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05771&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103620-SDS-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3380113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[2]

By understanding the fundamental chemistry, applications, and safety requirements of 4-
(chloromethyl)morpholine hydrochloride, researchers can effectively and safely utilize this
important synthetic building block in the pursuit of new chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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